![molecular formula C15H12Cl2F3N3O2S B2402930 (E)-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methylidene]amino 2-chloroacetate CAS No. 321553-34-8](/img/structure/B2402930.png)
(E)-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methylidene]amino 2-chloroacetate
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Description
(E)-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methylidene]amino 2-chloroacetate is a useful research compound. Its molecular formula is C15H12Cl2F3N3O2S and its molecular weight is 426.24. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Applications
Synthesis and Molecular Docking Study of New Heterocyclic Compounds : A study focused on synthesizing novel biologically potent heterocyclic compounds, including the one , for anticancer and antimicrobial applications. These compounds showed promising results in combating various cancer cell lines and pathogenic bacterial and fungal strains (Katariya, Vennapu & Shah, 2021).
Novel Pyrazole Derivatives as Potential Antimicrobial and Anticancer Agents : Research into similar compounds with pyrazole derivatives found them effective against various cancer and microbial strains, suggesting a potential application for the compound (Hafez, El-Gazzar & Al-Hussain, 2016).
Antitumor Evaluation and Molecular Docking Study : Another study synthesized and evaluated various pyrazole analogues, including compounds similar to the one , for their antitumor activity. The results showed significant potential in treating different cancer cell lines (Al-Suwaidan et al., 2015).
Other Applications
Spectral and Antimicrobial Studies : Research on Schiff base compounds related to the compound demonstrated effective antimicrobial properties against various bacterial and fungal pathogens (M et al., 2022).
Synthesis and Characterization for Biological Activity : Studies have been conducted on synthesizing and characterizing various heterocyclic compounds, including pyrazole derivatives, for their biological activity, indicating a broad spectrum of potential applications (Al-Smaisim, 2012).
Properties
IUPAC Name |
[(E)-[5-[(2-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methylideneamino] 2-chloroacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2F3N3O2S/c1-23-14(26-8-9-4-2-3-5-11(9)17)10(7-21-25-12(24)6-16)13(22-23)15(18,19)20/h2-5,7H,6,8H2,1H3/b21-7+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYGSPHRBEMQAKC-QPSGOUHRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)C=NOC(=O)CCl)SCC2=CC=CC=C2Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=C(C(=N1)C(F)(F)F)/C=N/OC(=O)CCl)SCC2=CC=CC=C2Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2F3N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.